Cas no 37734-05-7 (4-Pentenoic acid, 3-oxo-, methyl ester)
37734-05-7 structure
Product Name:4-Pentenoic acid, 3-oxo-, methyl ester
CAS No:37734-05-7
MF:C6H8O3
MW:128.125922203064
CID:1485243
PubChem ID:11126272
Update Time:2025-04-21
4-Pentenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 3-oxo-, methyl ester
- methyl 3-oxopent-4-enoate
- methyl acrylylacetate
- SCHEMBL2632361
- DB-187930
- 37734-05-7
- methyl 3-oxo-4-pentenoate
- DTXSID50456053
- 3-oxo-pent-4-enoic acid methyl ester
-
- Inchi: 1S/C6H8O3/c1-3-5(7)4-6(8)9-2/h3H,1,4H2,2H3
- InChI Key: ZQUPQDCVMAQIKI-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C=C)=O)=O
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
4-Pentenoic acid, 3-oxo-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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